Cas no 2229648-25-1 (4-2-(1H-pyrazol-1-yl)phenylbut-3-en-2-one)

• Product Name: 4-2-(1H-pyrazol-1-yl)phenylbut-3-en-2-one
• CAS No: 2229648-25-1
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 6194741
• PubChem ID: 165837665
• Update Time: 2025-10-30

4-2-(1H-pyrazol-1-yl)phenylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(1H-pyrazol-1-yl)phenylbut-3-en-2-one
• 2229648-25-1
• 4-[2-(1H-pyrazol-1-yl)phenyl]but-3-en-2-one
• EN300-1767484

• Inchi： 1S/C13H12N2O/c1-11(16)7-8-12-5-2-3-6-13(12)15-10-4-9-14-15/h2-10H,1H3/b8-7+
• InChI Key： DVPFUQCABVGQHA-BQYQJAHWSA-N
• SMILES： O=C(C)/C=C/C1C=CC=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 212.094963011g/mol
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-2-(1H-pyrazol-1-yl)phenylbut-3-en-2-one

4-2-(1H-pyrazol-1-yl)phenylbut-3-en-2-one: A Comprehensive Overview

The compound with CAS No 2229648-25-1, commonly referred to as 4-2-(1H-pyrazol-1-yl)phenylbut-3-en-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a substituted butenone moiety. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its versatility in chemical synthesis and its potential in drug design. The butenone group, on the other hand, adds a level of reactivity and functional diversity to the molecule.

Recent studies have highlighted the potential of 4-2-(1H-pyrazol-1-yl)phenylbut-3-en-2-one in various applications, particularly in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for the construction of bioactive compounds. For instance, the molecule has been investigated for its potential as an anti-inflammatory agent, where it has shown promising results in reducing inflammation in preclinical models. This is attributed to its ability to modulate key inflammatory pathways and inhibit enzymes associated with inflammatory responses.

In addition to its pharmacological applications, 4-2-(1H-pyrazol-1-yl)phenylbut-3-en-2-one has also been studied for its role in organic synthesis. Its structure serves as a valuable intermediate in the synthesis of more complex molecules, including those with potential anticancer properties. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound, making it more accessible for large-scale studies and industrial applications.

The synthesis of 4-2-(1H-pyrazol-1-yl)phenylbut-3-en-2-one involves a series of well-established organic reactions. These include nucleophilic aromatic substitution, ketone formation via oxidation, and cyclization reactions to form the pyrazole ring. The optimization of these reaction conditions has been a focus of recent research efforts, with particular emphasis on improving yield and selectivity. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product purity.

From a structural perspective, 4-2-(1H-pyrazol-1-yphenylbutenone exhibits interesting electronic properties due to the conjugation between the pyrazole ring and the butenone group. This conjugation not only influences the molecule's reactivity but also plays a crucial role in its photophysical properties. Recent studies have explored its potential as a fluorescent probe for sensing applications, where it has demonstrated sensitivity to various analytes under specific conditions.

The pharmacokinetic profile of 4-(pyrazolophenyl)butenone has also been investigated in depth. Studies conducted in animal models have revealed moderate oral bioavailability and favorable tissue distribution patterns. These findings suggest that the compound could be developed into an orally administered drug with targeted delivery capabilities. Furthermore, preliminary toxicity studies indicate that it exhibits low acute toxicity at therapeutic doses, which is encouraging for further preclinical development.

In terms of therapeutic applications, 4-(pyrazolophenyl)butenone has shown particular promise in oncology research. Preclinical studies have demonstrated its ability to inhibit cancer cell proliferation and induce apoptosis through mechanisms involving mitochondrial dysfunction and activation of caspase pathways. These effects have been observed across multiple cancer cell lines, suggesting a broad spectrum of activity.

Another area of interest is the compound's potential as an anti-microbial agent. Recent research has explored its activity against various bacterial and fungal pathogens. Initial results indicate moderate inhibitory effects against Gram-positive bacteria and certain fungal species, although further optimization may be required to enhance its potency.

Looking ahead, the development of 4-(pyrazolophenyl)butenone into a clinical candidate will depend on several factors, including further optimization of its pharmacokinetic properties and confirmation of its safety profile in larger animal models. Collaborative efforts between academic researchers and pharmaceutical companies are expected to drive progress in this area.